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Compound of Interest

Compound Name: 8-Bromoquinolin-3-amine

CAS No.: 347146-15-0

Cat. No.: B1322627

Get Quote

An In-Depth Technical Guide to the Potential Reactivity of 8-Bromoquinolin-3-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract
8-Bromoquinolin-3-amine is a bifunctional heterocyclic compound that serves as a versatile

building block in medicinal chemistry and materials science. Its unique electronic and steric

properties, arising from the interplay between the electron-donating amino group and the

electron-withdrawing bromo substituent on the quinoline scaffold, offer multiple avenues for

chemical modification. This guide provides a comprehensive analysis of the reactivity of 8-
Bromoquinolin-3-amine, focusing on the key reactive sites: the primary amino group at the

C3 position, the bromine atom at the C8 position, and the quinoline ring itself. We will explore

the causality behind experimental choices for various transformations, including nucleophilic

reactions, cross-coupling strategies, and electrophilic substitutions. Detailed, field-proven

protocols and mechanistic diagrams are provided to empower researchers in the synthesis of

novel derivatives for drug discovery and other applications.
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Molecular Structure and Physicochemical
Properties
The reactivity of 8-Bromoquinolin-3-amine is intrinsically linked to its structure. The molecule

consists of a quinoline ring system, which is an aromatic heterocycle composed of a fused

benzene and pyridine ring. The key functional groups influencing its reactivity are the primary

amine at position 3 and the bromine atom at position 8.

The 3-Amino Group: This is a strong activating group, increasing the electron density of the

quinoline ring, particularly at the ortho (C2, C4) positions, making the ring more susceptible

to electrophilic attack. It also acts as a potent nucleophile.

The 8-Bromo Group: This halogen atom is an electron-withdrawing group via induction but a

weak deactivator in electrophilic aromatic substitution. Crucially, it serves as an excellent

leaving group in transition-metal-catalyzed cross-coupling reactions.

The Quinoline Nitrogen: The nitrogen atom in the pyridine ring is basic and can be

protonated or coordinated to metal centers.

The interplay of these features dictates the regioselectivity and feasibility of various chemical

transformations.

Physicochemical Data Summary
The following table summarizes key properties for 8-Bromoquinolin-3-amine.
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Property Value Source

Molecular Formula C₉H₇BrN₂ [1]

Molecular Weight 223.07 g/mol [1][2]

CAS Number 347146-15-0 [1]

Appearance Solid (predicted)

SMILES
NC1=CC2=CC=CC(Br)=C2N=

C1
[1]

InChI Key (Not available)

Key Reactive Centers and Transformation Strategies
The synthetic utility of 8-Bromoquinolin-3-amine stems from its two distinct functional

handles, allowing for sequential or orthogonal chemical modifications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 347146-15-0|8-Bromoquinolin-3-amine|BLD Pharm [bldpharm.com]

2. 3-Bromoquinolin-8-amine | CymitQuimica [cymitquimica.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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